N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-11-7-8-13(14(9-11)18(20)21)17-16(19)10-22-15-6-4-3-5-12(15)2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: CRJYZNYRXRUJKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=CC=CC=C2C)[N+](=O)[O-]
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of a nitrophenyl group and a methylphenoxy group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide typically involves the following steps:

Acylation: The reaction of the nitrated compound with acetic anhydride to form the acetamide.

Etherification: The reaction of the acetamide with 2-methylphenol under basic conditions to form the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale nitration, acylation, and etherification processes, with careful control of reaction conditions to ensure high yield and purity. These methods would also include purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas with a palladium catalyst.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Hydrolysis: The acetamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and carboxylic acid.

Common Reagents and Conditions

Reducing Agents: Hydrogen gas with palladium catalyst, sodium borohydride.

Substitution Reagents: Halogens, alkylating agents.

Hydrolysis Conditions: Acidic (HCl) or basic (NaOH) aqueous solutions.

Major Products Formed

Reduction: 4-methyl-2-aminophenyl-2-(2-methylphenoxy)acetamide.

Substitution: Various substituted derivatives depending on the reagents used.

Hydrolysis: 4-methyl-2-nitroaniline and 2-(2-methylphenoxy)acetic acid.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide would depend on its specific application. For example, if it is used as an antimicrobial agent, it may inhibit bacterial growth by interfering with cell wall synthesis or protein function. The molecular targets and pathways involved would be specific to the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N-(4-methylphenyl)-2-(2-methylphenoxy)acetamide: Lacks the nitro group, which may result in different chemical and biological properties.

N-(4-nitrophenyl)-2-(2-methylphenoxy)acetamide: Lacks the methyl group on the phenyl ring, which may affect its reactivity and interactions.

N-(4-methyl-2-nitrophenyl)-2-phenoxyacetamide: Lacks the methyl group on the phenoxy ring, which may influence its solubility and binding properties.

Uniqueness

N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide is unique due to the presence of both a nitro group and a methyl group, which can significantly influence its chemical reactivity and biological activity. These functional groups can affect the compound’s solubility, stability, and interactions with biological targets.